Cas no 25699-93-8 (2-(1H-benzimidazol-1-yl)-Benzonitrile)
25699-93-8 structure
Product Name:2-(1H-benzimidazol-1-yl)-Benzonitrile
CAS No:25699-93-8
MF:C14H9N3
MW:219.241362333298
CID:1109910
PubChem ID:5328435
Update Time:2025-04-20
2-(1H-benzimidazol-1-yl)-Benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(1H-benzimidazol-1-yl)-Benzonitrile
- 2-(benzimidazol-1-yl)benzonitrile
- SCHEMBL840022
- STK352681
- OENXQLAWUPRDQB-UHFFFAOYSA-N
- CHEMBL359358
- Benzonitrile, 2-(1H-benzimidazol-1-yl)-
- 1-Phenylbenzimidazole deriv. 23
- AKOS000261998
- DTXSID30416155
- 2-(1H-1,3-BENZIMIDAZOL-1-YL)BENZONITRILE
- 2-(1H-benzimidazol-1-yl)benzonitrile
- CS-0336163
- 2-(1H-1,3-benzodiazol-1-yl)benzonitrile
- SBB025753
- 25699-93-8
- BDBM3806
- 2-(1H-benzo[d]imidazol-1-yl)benzonitrile
-
- Inchi: 1S/C14H9N3/c15-9-11-5-1-3-7-13(11)17-10-16-12-6-2-4-8-14(12)17/h1-8,10H
- InChI Key: OENXQLAWUPRDQB-UHFFFAOYSA-N
- SMILES: N1(C=NC2C=CC=CC1=2)C1C=CC=CC=1C#N
Computed Properties
- Exact Mass: 219.07977
- Monoisotopic Mass: 219.079647300g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 41.6Ų
Experimental Properties
- PSA: 41.61
2-(1H-benzimidazol-1-yl)-Benzonitrile Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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